Cas no 6240-17-1 (4-(adamantan-1-yl)butanoic acid)

• Product Name: 4-(adamantan-1-yl)butanoic acid
• CAS No: 6240-17-1
• Molecular Formula: C₁₄H₂₂O₂
• Molecular Weight: 222.323
• CID: 3541397
• PubChem ID: 721722

4-(adamantan-1-yl)butanoic acid Properties

Names and Identifiers

• TRICYCLO[3.3.1.13,7]DECANE-1-BUTANOIC ACID
• 4-(1-adamantyl)butanoic acid
• 4-(1-Adamantane)butanoic acid
• 4-(adamantan-1-yl)butanoic acid
• SCHEMBL6159216
• Oprea1_131846
• MFCD00193935
• GAA24017
• EN300-1798839
• Z2327218805
• 6240-17-1
• AKOS002345694
• AKOS040768150
• CS-0237200
• 4-(1-adamantyl)butanoic Acid
• 4-(ADAMANTAN-1-YL)BUTANOIC ACID
• AE-848/00964025
• 4-(1-adamantyl)butyric acid
• Tricyclo[3.3.1.13,7]decane-1-butanoic acid

• InChIKey： UMVGUIRJTRHXGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H22O2/c15-13(16)2-1-3-14-7-10-4-11(8-14)6-12(5-10)9-14/h10-12H,1-9H2,(H,15,16)

Computed Properties

• Exact Mass: 222.161979940Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.161979940Da
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates